![molecular formula C13H11F2NO2S B3126374 N-(3,4-difluorophenyl)-4-methylbenzenesulfonamide CAS No. 333430-39-0](/img/structure/B3126374.png)
N-(3,4-difluorophenyl)-4-methylbenzenesulfonamide
Overview
Description
N-(3,4-difluorophenyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C13H11F2NO2S and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : Various sulfonamides, similar to N-(3,4-difluorophenyl)-4-methylbenzenesulfonamide, have been synthesized using different techniques. For instance, N-benzyl-4-methylbenzenesulfonamides were prepared via a two-step synthetic process, which could lend insights into synthesizing similar compounds (Stenfors & Ngassa, 2020).
- Characterization Methods : The compound N-[(2-(trimethylsilyl)oxy)phenyl]-4-methylbenzenesulfonamide, structurally related to this compound, was characterized by X-ray single-crystal analysis and DFT calculations, including MO and NBO analyses (Nikonov et al., 2019).
Molecular Interactions and Properties
- Electronic Properties : Studies on similar compounds, such as N-phenethyl-4-methylbenzenesulfonamide, have provided insights into their electronic properties. This includes calculations of ionization potential, electron affinity, and other molecular characteristics (Mahmood et al., 2016).
- Molecular Dynamics Simulations : The compound N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, which shares a similar structural motif with this compound, was investigated using molecular dynamics simulations to explore its interactions with proteins (Murthy et al., 2018).
Potential Therapeutic Applications
- Enzyme Inhibitory Activity : Sulfonamide derivatives have shown enzyme inhibitory activities. For instance, certain N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides exhibited significant acetylcholinesterase inhibitory activity (Abbasi et al., 2018).
- Antimicrobial and Antiproliferative Agents : N-ethyl-N-methylbenzenesulfonamide derivatives have been synthesized and evaluated for their antimicrobial and antiproliferative properties (El-Gilil, 2019).
Properties
IUPAC Name |
N-(3,4-difluorophenyl)-4-methylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F2NO2S/c1-9-2-5-11(6-3-9)19(17,18)16-10-4-7-12(14)13(15)8-10/h2-8,16H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFCPUWQGOOVODZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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